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Compound of Interest

Compound Name:
5-Bromo-2-

(methylsulphonyl)pyrimidine

Cat. No.: B182152 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-2-(methylsulphonyl)pyrimidine, ensuring laboratory safety and environmental

compliance. Researchers, scientists, and drug development professionals should adhere to

these procedures in conjunction with their institution's specific Environmental Health and Safety

(EHS) protocols.

Hazard Identification and Safety Data

5-Bromo-2-(methylsulphonyl)pyrimidine is a chemical compound that is harmful if

swallowed and causes serious eye irritation[1]. Handling and disposal require strict adherence

to safety protocols to minimize exposure risks.

Property Value

GHS Hazard Statements
H302 (Harmful if swallowed), H319 (Causes

serious eye irritation)[1]

GHS Precautionary Statements
P264, P270, P280, P301+P317, P330,

P305+P351+P338, P501[1]

Personal Protective Equipment (PPE)
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When handling 5-Bromo-2-(methylsulphonyl)pyrimidine, particularly during disposal

procedures, the following personal protective equipment is mandatory:

PPE Category Specification

Eye Protection
Wear tightly fitting safety goggles with side-

shields or a face shield[1].

Hand Protection
Wear chemically resistant gloves (e.g., nitrile)

[2].

Skin and Body Protection

Wear a lab coat, long pants, and closed-toe

shoes. For larger quantities or where there is a

risk of significant exposure, wear fire/flame

resistant and impervious clothing[1].

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If dusts are generated and

exposure limits may be exceeded, a respirator

may be necessary[1][2].

Spill Management Protocol
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

1. Ensure Ventilation: If not already working in one, move to a well-ventilated area or a

chemical fume hood.

2. Containment:

Solid Spills: Carefully sweep up the solid material and place it into a suitable, labeled

container for disposal. Avoid creating dust.

Liquid Spills: Use an inert absorbent material to contain the spill.

3. Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water.
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Step-by-Step Disposal Procedure
Improper disposal, such as discarding in regular trash or down the drain, is strictly prohibited.

1. Waste Collection:

Dedicated Waste Container: Collect all waste containing 5-Bromo-2-
(methylsulphonyl)pyrimidine in a designated, compatible, and sealable container.

Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should be

placed in the same dedicated waste container.

Solvent Waste: If dissolved in a solvent, dispose of it in a dedicated halogenated organic

solvent waste container. Do not mix with non-halogenated solvents.

2. Container Labeling: The waste container must be clearly labeled with:

The full chemical name: "5-Bromo-2-(methylsulphonyl)pyrimidine"

The appropriate hazard warnings (e.g., "Harmful," "Irritant")

The name and contact information of the principal investigator.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure, and cool, dry, well-ventilated

area[2].

Use secondary containment to prevent spills and leaks.

Keep waste containers tightly closed except when adding waste.

4. Final Disposal:

The final disposal of 5-Bromo-2-(methylsulphonyl)pyrimidine must be handled by a

licensed hazardous waste disposal company[3][4].
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The recommended method of disposal for halogenated organic compounds is incineration in

a chemical incinerator equipped with an afterburner and scrubber[3].

Always consult and adhere to local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal[2].

Disposal Workflow

Step 1: Waste Segregation
- Solid Waste (contaminated lab supplies)
- Liquid Waste (in halogenated solvents)

Step 2: Containerization
- Use dedicated, compatible, and sealed containers.

Collect waste

Step 3: Labeling
- Chemical name
- Hazard symbols
- PI information

Properly identify

Step 4: Temporary Storage
- Secure, designated area
- Secondary containment

Store safely

Step 5: Professional Disposal
- Contact licensed hazardous waste company

- Incineration is the preferred method

Final step
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Caption: Disposal workflow for 5-Bromo-2-(methylsulphonyl)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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